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Compound of Interest

Compound Name:
3-Hydroxyisoxazole-5-carboxylic

acid

CAS No.: 13626-60-3

Cat. No.: B081320

Get Quote

Executive Summary & Chemical Identity
3-Hydroxyisoxazole-5-carboxylic acid (CAS: 13626-60-3) is a critical heterocyclic building

block in medicinal chemistry and agrochemical synthesis.[1][2][3] Structurally, it features an

isoxazole ring substituted with a hydroxyl group at position 3 and a carboxylic acid at position

5.[3][4][5]

This compound is of particular interest to drug development professionals because the 3-

hydroxyisoxazole moiety serves as a bioisostere for the carboxylic acid group and is

structurally related to glutamate receptor agonists (e.g., AMPA, Ibotenic acid). Consequently,

while its primary GHS classification indicates it is an irritant, researchers must handle it with the

assumption of potential neuroactive properties.
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Parameter Data

CAS Number 13626-60-3

IUPAC Name 3-Hydroxyisoxazole-5-carboxylic acid

Synonyms
3-Hydroxy-5-isoxazolecarboxylic acid; 3-Oxo-

2,3-dihydro-5-isoxazolecarboxylic acid

Molecular Formula C₄H₃NO₄

Molecular Weight 129.07 g/mol

Physical State White to light brown crystalline powder

Melting Point 238–241 °C (Decomposes)

Solubility
Soluble in polar organic solvents (DMSO,

Methanol); slightly soluble in water

Acidity (pKa) ~3–4 (Carboxylic acid), ~6–7 (3-OH enol)

Hazard Identification & Toxicology
GHS Classification (Warning)[6]

H302: Harmful if swallowed.[6][7]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8][9]

H335: May cause respiratory irritation.[8]

Expert Insight: The Isoxazole Risk Factor
While standard Safety Data Sheets (SDS) classify this compound primarily as an irritant, the 3-

hydroxyisoxazole core is a known pharmacophore for excitatory amino acid receptor

interaction.

Mechanism: The 3-hydroxyisoxazole anion mimics the distal carboxylate of glutamate.
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Risk Implication: Systemic absorption (inhalation of dust or transdermal solvent transport)

could theoretically lower seizure thresholds or induce excitotoxicity.

Protocol Adjustment: Treat this compound with a higher biosafety level than a standard

organic acid. Avoid generating dust at all costs.[9][10]

Engineering Controls & Personal Protective
Equipment (PPE)
To ensure a self-validating safety system, the hierarchy of controls must be strictly followed.

Engineering Controls[9][10]
Primary Containment: All weighing and transfer operations must be performed inside a

Chemical Fume Hood or a Powder Containment Balance Enclosure.

Ventilation: Ensure face velocity is calibrated to 80–100 fpm.

PPE Matrix
Protection Zone Requirement Rationale

Respiratory N95 or P100 Respirator

Required if working outside a

hood (not recommended).

Prevents inhalation of

bioactive dust.

Dermal (Hands)
Nitrile Gloves (Double gloving

recommended)

Standard nitrile (0.11 mm)

provides adequate splash

protection.

Ocular Chemical Safety Goggles

Tightly fitting goggles prevent

dust entry; safety glasses are

insufficient for fine powders.

Body
Lab Coat (Tyvek sleeves

optional)

Prevents accumulation of dust

on street clothes.

Operational Handling Protocols
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Protocol A: Safe Weighing & Transfer
Objective: Minimize aerosolization of the solid powder.

Preparation: Place the balance inside the fume hood. If the balance is external, use a tare-

weighing method (weigh closed vial, remove to hood, add solid, close vial, re-weigh).

Anti-Static Measures: Use an anti-static gun or ionizer bar, as isoxazole derivatives can be

static-prone, leading to "flying powder."

Solubilization: Dissolve the solid immediately after weighing. Preferred solvents are DMSO

or Methanol.

Note: Avoid using ether or low-boiling solvents initially to prevent rapid evaporation and

entrainment of particles.

Protocol B: Reaction Setup (Synthesis)
Incompatibility: Avoid contact with strong oxidizing agents. The hydroxy group is susceptible

to oxidation.

Temperature Control: The compound is stable at room temperature but should not be

subjected to temperatures >200°C without safety shielding due to potential decarboxylation

energy release.

Storage & Stability
Conditions: Store at Room Temperature (15–25°C).

Environment: Keep container tightly closed in a dry and well-ventilated place. Hygroscopicity

is a potential concern; store with desiccant if possible.

Shelf Life: 2 years if stored properly.[11] Re-test purity via HPLC/NMR before use in critical

biological assays.

Emergency Response & Spill Management
In the event of a spill, the response must be decisive to prevent area contamination.[10]
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Visualized Decision Logic: Spill Response
The following diagram outlines the critical decision path for handling spills of 3-
Hydroxyisoxazole-5-carboxylic acid.
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Spill Detected

Assess State:
Solid or Solution?

Solid Powder Solution (DMSO/MeOH)

Cover with wet paper towel
(Prevent Dust)

Minimize Aerosol

Scoop into Waste Container

Clean Area with
Soap & Water

Absorb with Vermiculite
or Chem-Pad

Contain Liquid

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 1: Decision tree for safe spill cleanup, prioritizing dust suppression for solids.[7]
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Waste Disposal
Categorization: Dispose of as Hazardous Chemical Waste. Do not flush down the drain.[10]

Segregation: Segregate from oxidizing acids.

Labeling: Clearly label as "Toxic/Irritant - Isoxazole Derivative."

Method: Incineration in a chemical combustor equipped with an afterburner and scrubber is

the preferred method to destroy the nitrogen-containing ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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